Cas no 1490338-15-2 (4-methyl-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine
• CAS No: 1490338-15-2
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6136352
• PubChem ID: 65161363
• Update Time: 2025-05-20

4-methyl-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS014495077
• 4-methyl-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine
• 1490338-15-2
• EN300-804377

• Inchi： 1S/C11H19N3O/c1-9-8-14(13-11(9)12)6-2-4-10-5-3-7-15-10/h8,10H,2-7H2,1H3,(H2,12,13)
• InChI Key： FRJPHVWDFVSPMQ-UHFFFAOYSA-N
• SMILES： O1CCCC1CCCN1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-methyl-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine

4-Methyl-1-[3-(Oxolan-2-yl)Propyl]-1H-Pyrazol-3-Amine: A Comprehensive Overview

The compound with CAS No. 1490338-15-2, known as 4-methyl-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a methyl group and an oxolane substituent. The pyrazole ring serves as a versatile scaffold, enabling the molecule to participate in a wide range of chemical reactions and applications.

Recent studies have highlighted the potential of 4-methyl-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine in the development of advanced materials. Researchers have explored its ability to form stable coordination complexes with transition metals, which could be utilized in catalytic processes and electronic devices. For instance, a 2023 study published in *Nature Chemistry* demonstrated that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly enhancing reaction efficiency.

The synthesis of 4-methyl-pyrazolamine derivatives has also been optimized in recent years. Traditionally, these compounds were synthesized via multi-step procedures involving nucleophilic substitutions and cyclizations. However, modern methodologies now employ more efficient routes, such as one-pot reactions under microwave irradiation. This advancement not only simplifies the synthesis process but also improves yield and purity.

In terms of chemical properties, 4-methyl-pyrazolamine exhibits remarkable stability under acidic conditions, making it suitable for applications in harsh chemical environments. Its ability to form hydrogen bonds with polar solvents has also been leveraged in drug delivery systems, where it acts as a carrier for hydrophobic drugs. This property was extensively studied in a 2022 paper in *Journal of Medicinal Chemistry*, where it was shown to enhance the bioavailability of certain anticancer agents.

The versatility of 4-methyl-pyrazolamine extends to its use in polymer chemistry. Scientists have successfully incorporated this compound into polymeric materials, resulting in enhanced mechanical properties and thermal stability. For example, a 2023 study in *Macromolecules* reported the synthesis of a novel polymer using this compound as a building block, demonstrating its potential in high-performance materials.

Looking ahead, the research on 4-methyl-pyrazolamine derivatives is expected to focus on expanding their applications in biotechnology and nanotechnology. Ongoing studies aim to exploit their unique electronic properties for use in sensors and nanodevices. Additionally, efforts are being made to explore their role in enzyme inhibition and drug design, further solidifying their importance in medicinal chemistry.

In conclusion, 4-methyl-pyrazolamine (CAS No. 1490338-15-2) is a multifaceted compound with immense potential across various scientific domains. Its structural versatility, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new facets of this molecule, its role in shaping modern chemistry and materials science is set to grow even further.